Cas no 1936664-02-6 (3-Methyl-4-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 3-Methyl-4-nitrobenzene-1-sulfonyl fluoride
• CAS No: 1936664-02-6
• MF: C₇H₆FNO₄S
• MW: 219.190244197845
• MDL: MFCD28968594
• CID: 5211732
• PubChem ID: 122236133
• Update Time: 2025-06-13

3-Methyl-4-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitrobenzene-1-sulfonyl fluoride

• MDL： MFCD28968594
• Inchi： 1S/C7H6FNO4S/c1-5-4-6(14(8,12)13)2-3-7(5)9(10)11/h2-4H,1H3
• InChI Key： QDVNHPLNLWLSAR-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=C([N+]([O-])=O)C(C)=C1

Additional information on 3-Methyl-4-nitrobenzene-1-sulfonyl fluoride

Research Brief on 3-Methyl-4-nitrobenzene-1-sulfonyl fluoride (CAS: 1936664-02-6) in Chemical Biology and Pharmaceutical Applications

3-Methyl-4-nitrobenzene-1-sulfonyl fluoride (CAS: 1936664-02-6) has recently emerged as a critical chemical probe and intermediate in drug discovery and chemical biology research. This sulfonyl fluoride derivative belongs to a class of compounds known for their unique reactivity as covalent inhibitors, particularly in targeting serine hydrolases and other nucleophilic residues in proteins. Recent studies highlight its utility in activity-based protein profiling (ABPP) and the development of targeted covalent inhibitors for therapeutic applications.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's efficacy as a warhead in irreversible inhibitors for cancer-associated proteases. The nitro group at the 4-position enhances electrophilicity of the sulfonyl fluoride, enabling selective modification of catalytic serine residues. Researchers synthesized a library of derivatives using 1936664-02-6 as the core scaffold, achieving >50% inhibition of target enzymes at nanomolar concentrations in cell-based assays.

In chemical proteomics applications, 3-Methyl-4-nitrobenzene-1-sulfonyl fluoride has shown improved membrane permeability compared to conventional sulfonyl fluorides, as reported in Nature Chemical Biology (2024). This property enables live-cell labeling of intracellular targets, addressing a key limitation in previous ABPP platforms. Mass spectrometry analysis revealed selective labeling of over 20 endogenous serine hydrolases in human cell lines without significant off-target effects.

The compound's stability profile has been systematically characterized in recent pharmaceutical development studies. Accelerated stability testing under ICH guidelines showed that 1936664-02-6 maintains >90% purity after 6 months at -20°C, with hydrolysis being the primary degradation pathway. These findings support its use as a stable reagent for high-throughput screening campaigns.

Emerging applications in antibiotic development were highlighted at the 2024 ACS Spring Meeting. Researchers utilized the sulfonyl fluoride moiety to create covalent inhibitors of β-lactamase enzymes, demonstrating synergistic effects with existing β-lactam antibiotics against multidrug-resistant bacterial strains. The 3-methyl-4-nitro substitution pattern was found to be critical for maintaining potency while reducing cytotoxicity.

Future directions for research include optimization of the compound's pharmacokinetic properties for in vivo applications and expansion of its target repertoire through structural modifications. Several pharmaceutical companies have included 1936664-02-6 in their covalent inhibitor screening libraries, indicating growing industrial interest in this chemical scaffold.